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Compound of Interest

Compound Name: 8-Chloroquinazolin-4-OL

Cat. No.: B019579 Get Quote

Application Notes and Protocols: 8-
Chloroquinazolin-4-OL
These guidelines are intended for researchers, scientists, and drug development professionals,

providing detailed information on the handling, storage, and experimental use of 8-
Chloroquinazolin-4-OL.

Chemical and Physical Properties
8-Chloroquinazolin-4-OL, also known as 8-chloroquinazolin-4(1H)-one, is a heterocyclic

organic compound. Its properties are summarized below.
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Property Value Reference

CAS Number 101494-95-5 [1][2]

Molecular Formula C₈H₅ClN₂O [1][2]

Molecular Weight 180.59 g/mol [1][2]

Appearance Yellow crystalline compound [3]

Solubility
DMSO: 22.5 mg/mL (124.59

mM)
[1]

Poorly soluble in water [4]

Relative Density 1.50 g/cm³ at 20℃ [1]

Handling and Safety Precautions
8-Chloroquinazolin-4-OL and its derivatives should be handled with care in a laboratory

setting. Adherence to standard safety protocols is essential.

General Precautions:

Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume

hood.[2][5]

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and chemical

safety goggles or a face shield as described by OSHA's eye and face protection regulations

in 29 CFR 1910.133 or European Standard EN166.[5]

Handling: Avoid dust formation and inhalation of dust, vapors, mist, or gas.[2][5] Do not

ingest or allow contact with skin and eyes.[2][5] Wash hands thoroughly after handling.[5]

Fire Safety: Use dry chemical, carbon dioxide, or alcohol-resistant foam for extinction.[2]

Thermal decomposition can release irritating gases and vapors, including carbon monoxide,

carbon dioxide, nitrogen oxides, and hydrogen chloride.[5]

First Aid Measures:
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15

minutes.[2][5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[5]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[1][2]
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Caption: General laboratory safety workflow for handling chemical compounds.

Storage Guidelines
Proper storage is critical to maintain the stability and integrity of 8-Chloroquinazolin-4-OL.
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Form
Storage
Temperature

Duration Container
Special
Conditions

Powder -20°C 3 years
Tightly closed

container

[1] Store locked

up in a dry, well-

ventilated place.

[5]

In Solvent (e.g.,

DMSO)
-80°C 1 year

Tightly sealed

vials

[1] Aliquot to

avoid repeated

freeze-thaw

cycles.

Incompatible Materials: Keep away from strong oxidizing agents.[5]

Biological Activity
8-Chloroquinazolin-4-OL is an inhibitor of Poly [ADP-ribose] polymerase 1 (PARP-1).[1] PARP

enzymes are crucial for the cellular response to single-strand DNA damage. By inhibiting

PARP-1, the compound can prevent the repair of DNA damage. In cancer cells that already

have defects in other DNA repair pathways (like BRCA mutations), this inhibition can lead to

cell death, a concept known as synthetic lethality. Quinazoline derivatives are known to

possess a wide range of pharmacological activities, including anticancer, antibacterial, and

anti-inflammatory properties.[3][6][7]
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Caption: Inhibition of the PARP-1 DNA repair pathway by 8-Chloroquinazolin-4-OL.
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Experimental Protocols
The following protocols provide a starting point for the experimental use of 8-
Chloroquinazolin-4-OL.

This protocol details the preparation of a concentrated stock solution in DMSO, based on its

known solubility.

Materials:

8-Chloroquinazolin-4-OL powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of 8-Chloroquinazolin-4-OL needed to achieve the

desired stock concentration (e.g., 10 mM).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x 180.59 ( g/mol ) / 1000

Weighing: Accurately weigh the calculated amount of the compound in a sterile

microcentrifuge tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the tube.

Mixing: Cap the tube tightly and vortex thoroughly. If the compound does not fully dissolve,

sonication is recommended to aid dissolution.[1]

Aliquoting: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots

in sterile cryovials. This prevents contamination and degradation from repeated freeze-thaw

cycles.
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Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

date. Store immediately at -80°C for long-term stability.[1]
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Caption: Step-by-step workflow for preparing a stock solution of 8-Chloroquinazolin-4-OL.

This protocol is a reference method for preparing an in vivo formulation and should be adapted

based on specific experimental needs, animal models, and administration routes.[1]

Materials:

10 mM stock solution of 8-Chloroquinazolin-4-OL in DMSO

PEG300

Tween 80

Saline or PBS

Sterile tubes and syringes

Procedure (for a 1 mL final volume):

Take 50 µL of the DMSO stock solution.

Add 300 µL of PEG300 and mix until the solution is clear.

Add 50 µL of Tween 80 and mix until the solution is clear.

Add 600 µL of Saline or PBS to reach the final volume of 1 mL and mix well.

This results in a final vehicle composition of 5% DMSO, 30% PEG300, 5% Tween 80, and 60%

Saline/PBS. The final concentration of the compound will depend on the initial stock

concentration. Always confirm the stability and suitability of any formulation for your specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b019579?utm_src=pdf-body-img
https://www.benchchem.com/product/b019579?utm_src=pdf-body
https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.benchchem.com/product/b019579?utm_src=pdf-body
https://www.benchchem.com/product/b019579?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 8-CHLOROQUINAZOLIN-4(1H)-ONE | TargetMol [targetmol.com]

2. chemicalbook.com [chemicalbook.com]

3. researchgate.net [researchgate.net]

4. Buy 8-Chloro-2-methylquinazolin-4(1H)-one (EVT-1193454) | 19407-54-6 [evitachem.com]

5. fishersci.com [fishersci.com]

6. researchgate.net [researchgate.net]

7. Biologically Active Quinoline and Quinazoline Alkaloids Part II - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [handling and storage guidelines for 8-Chloroquinazolin-
4-OL]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019579#handling-and-storage-guidelines-for-8-
chloroquinazolin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.targetmol.com/compound/8-chloroquinazolin-4%281h%29-one
https://www.chemicalbook.com/msds/8-chloroquinazolin-4-1h-one.pdf
https://www.researchgate.net/publication/340712985_Synthesis_of_Quinazoline_and_Quinazolinone_Derivatives
https://www.evitachem.com/product/evt-1193454
https://www.fishersci.com/store/msds?partNumber=AC469400010&productDescription=4-CHLOROQUINAZOLINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.researchgate.net/publication/339056510_Biological_Activity_of_Quinazolinones
https://pmc.ncbi.nlm.nih.gov/articles/PMC6105521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6105521/
https://www.benchchem.com/product/b019579#handling-and-storage-guidelines-for-8-chloroquinazolin-4-ol
https://www.benchchem.com/product/b019579#handling-and-storage-guidelines-for-8-chloroquinazolin-4-ol
https://www.benchchem.com/product/b019579#handling-and-storage-guidelines-for-8-chloroquinazolin-4-ol
https://www.benchchem.com/product/b019579#handling-and-storage-guidelines-for-8-chloroquinazolin-4-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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